Cas no 855715-38-7 (3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 855715-38-7
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• CID: 5049984
• PubChem ID: 3332007
• Update Time: 2025-06-13

3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• NE36721
• 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H11N3OS/c1-9-6-7-12(15-8-9)17-13(18)10-4-2-3-5-11(10)16-14(17)19/h2-8H,1H3,(H,16,19)
• InChI Key： CKQWJHOXJDMCGC-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 387
• XLogP3: 2.4
• Topological Polar Surface Area: 77.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 855715-38-7)

The compound 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 855715-38-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinazolinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a methylpyridinyl group and a sulfanyl moiety in its structure enhances its reactivity and interaction with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the role of 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one in modulating enzyme activity, particularly in the context of kinase inhibition. Kinases are pivotal in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers are increasingly exploring this compound as a potential small-molecule inhibitor due to its ability to bind selectively to kinase domains. Its structural versatility allows for further derivatization, enabling the optimization of pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmacological potential, 855715-38-7 has also been investigated for its applications in material science. The sulfanyl group in the molecule can participate in coordination chemistry, making it a useful ligand for metal-organic frameworks (MOFs) or catalysts. This dual applicability in both life sciences and industrial chemistry underscores the compound's versatility and broad utility.

The synthesis of 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, aligning with the growing demand for sustainable and efficient synthetic methodologies. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography ensures the purity and structural integrity of the compound, which is critical for its intended applications.

From an environmental perspective, the biodegradability and ecotoxicological profile of 855715-38-7 are areas of active research. As regulatory agencies worldwide emphasize green chemistry principles, understanding the environmental impact of synthetic compounds like this one becomes paramount. Preliminary data suggest that the compound exhibits moderate stability under ambient conditions, but further studies are needed to assess its long-term ecological effects.

Given the rising interest in personalized medicine and targeted therapy, 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is poised to play a significant role in future drug discovery campaigns. Its ability to interact with specific biological targets while minimizing off-target effects aligns with the current trend toward precision medicine. Moreover, its scaffold can serve as a foundation for the development of novel analogs with enhanced efficacy and safety profiles.

In conclusion, 3-(5-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 855715-38-7) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines. Whether in the realm of drug discovery, catalysis, or material design, this compound exemplifies the intersection of molecular ingenuity and practical application. As research progresses, it is likely to emerge as a key player in addressing some of the most pressing challenges in modern science and technology.